N-{3-[(3-phenylpropanoyl)amino]phenyl}cyclopropanecarboxamide

• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol
• IUPAC Name: N-[3-(3-phenylpropanoylamino)phenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C19H20N2O2/c22-18(12-9-14-5-2-1-3-6-14)20-16-7-4-8-17(13-16)21-19(23)15-10-11-15/h1-8,13,15H,9-12H2,(H,20,22)(H,21,23)
• InChI Key: ZGIYDXYUJXMKOH-UHFFFAOYSA-N
• SMILES: C1CC1C(=O)NC2=CC(=CC=C2)NC(=O)CCC3=CC=CC=C3
• Canonical SMILES: C1CC1C(=O)NC2=CC=CC(=C2)NC(=O)CCC3=CC=CC=C3

Description

N-{3-[(3-phenylpropanoyl)amino]phenyl}cyclopropanecarboxamide, also known as NPC, is a cyclopropane-containing compound that has been extensively studied for its potential applications in scientific research. NPC is a synthetic compound that can be produced through a variety of methods, and its unique chemical structure has led to a range of potential applications in the field of biochemistry and molecular biology.

Mechanism of Action

The mechanism of action of N-{3-[(3-phenylpropanoyl)amino]phenyl}cyclopropanecarboxamide is not fully understood, but it is believed to involve the selective inhibition of specific protein-protein interactions. N-{3-[(3-phenylpropanoyl)amino]phenyl}cyclopropanecarboxamide has been shown to bind to a specific site on certain proteins, preventing them from interacting with other proteins and disrupting key biological pathways.
Biochemical and Physiological Effects:
N-{3-[(3-phenylpropanoyl)amino]phenyl}cyclopropanecarboxamide has been shown to have a range of biochemical and physiological effects, including the inhibition of specific protein-protein interactions, the modulation of key signaling pathways, and the regulation of gene expression. These effects have important implications for the study of disease pathways and the development of new therapeutic interventions.

Advantages and Limitations for Lab Experiments

One of the key advantages of N-{3-[(3-phenylpropanoyl)amino]phenyl}cyclopropanecarboxamide is its ability to selectively inhibit specific protein-protein interactions, which allows for the study of specific biological pathways and disease pathways. However, N-{3-[(3-phenylpropanoyl)amino]phenyl}cyclopropanecarboxamide can also be difficult to produce and work with, and its effects may be influenced by a range of factors, including the concentration of the compound, the specific proteins being studied, and the experimental conditions.

Future Directions

There are a range of future directions for the study of N-{3-[(3-phenylpropanoyl)amino]phenyl}cyclopropanecarboxamide, including the development of new synthetic methods for producing the compound, the identification of new protein targets for N-{3-[(3-phenylpropanoyl)amino]phenyl}cyclopropanecarboxamide, and the exploration of its potential applications in the development of new therapeutic interventions. Additionally, there is a need for further research into the mechanism of action of N-{3-[(3-phenylpropanoyl)amino]phenyl}cyclopropanecarboxamide and its effects on specific biological pathways and disease pathways.

Synthesis Methods

N-{3-[(3-phenylpropanoyl)amino]phenyl}cyclopropanecarboxamide can be synthesized through a variety of methods, including the use of organic solvents and specialized chemical reactions. One common method involves the use of a cyclopropane-containing precursor, which is then reacted with a phenylpropanoyl-containing compound to produce N-{3-[(3-phenylpropanoyl)amino]phenyl}cyclopropanecarboxamide. Other methods involve the use of specialized catalysts or enzymes to facilitate the reaction and improve the yield of the final product.

Scientific Research Applications

N-{3-[(3-phenylpropanoyl)amino]phenyl}cyclopropanecarboxamide has a range of potential applications in scientific research, particularly in the field of biochemistry and molecular biology. One of the key applications of N-{3-[(3-phenylpropanoyl)amino]phenyl}cyclopropanecarboxamide is in the study of protein-protein interactions, as N-{3-[(3-phenylpropanoyl)amino]phenyl}cyclopropanecarboxamide can be used to selectively inhibit the interaction between specific proteins. This has important implications for the study of disease pathways and the development of new therapeutic interventions.